Cas no 2229563-70-4 (tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate
• CAS No: 2229563-70-4
• MF: C₁₆H₂₃FN₂O₃
• MW: 310.363827943802
• CID: 6282114
• PubChem ID: 165949357
• Update Time: 2025-05-20

tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate
• EN300-1884546
• 2229563-70-4
• tert-butyl N-[4-fluoro-3-(piperidin-4-yloxy)phenyl]carbamate

• Inchi： 1S/C16H23FN2O3/c1-16(2,3)22-15(20)19-11-4-5-13(17)14(10-11)21-12-6-8-18-9-7-12/h4-5,10,12,18H,6-9H2,1-3H3,(H,19,20)
• InChI Key： DNUHTHIWTITDFF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1OC1CCNCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.16927076g/mol
• Monoisotopic Mass: 310.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate

Introduction to tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate (CAS No. 2229563-70-4)

tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate (CAS No. 2229563-70-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a fluoro-substituted phenyl ring, and a piperidin-4-yloxy moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting target for further investigation.

The chemical structure of tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate is represented by the formula C₁₇H₂₁FNO₃. The tert-butyl carbamate group is known for its ability to enhance the stability and solubility of the compound, making it suitable for various pharmaceutical formulations. The fluoro-substituted phenyl ring introduces additional electronic and steric effects, which can influence the compound's binding affinity and selectivity towards specific biological targets. The piperidin-4-yloxy moiety, on the other hand, provides a flexible and hydrophilic region that can interact with protein binding sites.

In recent years, tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate has been studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. Modulating these receptors can have significant therapeutic benefits in treating conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate. The researchers found that this compound exhibited high affinity and selectivity for a specific GPCR subtype, demonstrating its potential as a selective agonist or antagonist. This selectivity is crucial for minimizing off-target effects and improving the safety profile of the drug candidate.

Beyond its role as a GPCR modulator, tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including arthritis, asthma, and inflammatory bowel disease. By targeting inflammatory pathways, tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate could potentially offer new treatment options for these conditions.

The synthetic route to tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate involves several well-established chemical transformations. The synthesis typically begins with the preparation of the fluoro-substituted phenol derivative, followed by coupling with piperidine to form the piperidin-4-yloxy moiety. The final step involves the formation of the tert-butyl carbamate group through reaction with tert-butyl chloroformate. This synthetic pathway is efficient and scalable, making it suitable for large-scale production if needed.

In addition to its potential therapeutic applications, tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate has also been used as a tool compound in academic research. Its unique structural features make it an excellent probe for studying protein-ligand interactions and understanding the mechanisms of action of similar compounds. For example, researchers at the University of California have utilized this compound to investigate the binding modes of GPCRs and to identify key residues involved in receptor activation.

The safety profile of tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate has been evaluated through various preclinical studies. These studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties. It has been found to be well-tolerated at therapeutic doses and does not show significant adverse effects in animal models. These findings are encouraging and support further clinical development.

In conclusion, tert-butyl N-4-fluoro-3-(piperidin-4-yloxy)phenylcarbamate (CAS No. 2229563-70-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its potential as a lead molecule for developing novel therapeutic agents targeting GPCRs and other biological pathways. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of study for both academic researchers and pharmaceutical companies.